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Compound of Interest

Compound Name: 1,4-Dioxan-2-one

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for a professional audience
and is not a substitute for a formal Safety Data Sheet (SDS). Always consult the official SDS
from the supplier before handling 1,4-Dioxan-2-one.

Introduction

1,4-Dioxan-2-one, also known as p-dioxanone, is a heterocyclic organic compound. It is the
lactone of 2-(2-hydroxyethoxy)acetic acid and serves as the monomer for the biodegradable
polymer, polydioxanone (PDO)[1][2]. PDO is widely used in biomedical applications, such as
surgical sutures and drug delivery systems, due to its biocompatibility and absorbability[1][3].
Despite the extensive use of its polymer, detailed toxicological data for the monomer, 1,4-
Dioxan-2-one, is not as readily available. This guide provides a comprehensive overview of the
known health and safety information for 1,4-Dioxan-2-one, drawing from available data and
related compounds to inform safe handling and use in a research and development setting.

It is crucial to distinguish 1,4-Dioxan-2-one from its structural analog, 1,4-Dioxane. 1,4-
Dioxane is a well-documented probable human carcinogen with significant health risks[4][5].
1,4-Dioxan-2-one is a metabolite of 1,4-Dioxane[6].

Hazard Identification and Classification
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Based on available Safety Data Sheets, 1,4-Dioxan-2-one is classified as a hazardous

substance.

GHS Classification:

« Skin Corrosion/Irritation: Category 2 (Causes skin irritation)

e Serious Eye Damage/Eye Irritation: Category 2A (Causes serious eye irritation)
Hazard Statements:

e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

Precautionary Statements:

e Prevention: P264 (Wash hands and face thoroughly after handling), P280 (Wear protective
gloves, eye protection).

e Response: P302+P352 (IF ON SKIN: Wash with plenty of water), P332+P313 (If skin
irritation occurs: Get medical advice/attention), P362+P364 (Take off contaminated clothing
and wash it before reuse), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if present and easy to do. Continue rinsing),
P337+P313 (If eye irritation persists: Get medical advice/attention).

Toxicological Data

The available quantitative toxicological data for 1,4-Dioxan-2-one is limited. The primary
known value is for acute toxicity via intraperitoneal administration in rats.
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Endpoint Species Route Value Reference
Acute Toxicity )
Rat Intraperitoneal 790 mg/kg [7]
(LD50)
Skin .

_ o Data not Data not Causes skin
Corrosion/Irritatio ) ) L TCI SDS
available available irritation

n
Serious Eye Data not Data not Causes serious
i : : N TCI SDS

Damage/lrritation  available available eye irritation
Germ Cell Data not Data not Data not ]
Mutagenicity available available available

) L Data not Data not Data not
Carcinogenicity ) ) ] [7]

available available available

Reproductive Data not Data not Data not ]
Toxicity available available available

Experimental Protocols

Detailed experimental protocols for the toxicological evaluation of 1,4-Dioxan-2-one are not
readily available in the public domain. However, based on its GHS classification, the following
are generalized methodologies that would be employed to assess skin and eye irritation,
adhering to OECD guidelines.

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)

This test determines the potential of a substance to cause irreversible or reversible
inflammatory changes to the skin.

Methodology:

o Test Animal: Healthy, young adult albino rabbit.
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Preparation: Approximately 24 hours before the test, the fur on the dorsal area of the trunk is
clipped.

Application: A dose of 0.5 mL (if liquid) or 0.5 g (if solid) of the test substance is applied to a
small area (approximately 6 cm?) of the clipped skin. The treated area is then covered with a
gauze patch and secured with tape.

Exposure: The exposure duration is typically 4 hours.

Observation: After the exposure period, the patch is removed, and the skin is wiped to
remove any residual test substance. The skin is then examined for erythema (redness) and
edema (swelling) at 1, 24, 48, and 72 hours after patch removal.

Scoring: The severity of the skin reactions is scored according to a standardized scale.

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)

This test evaluates the potential of a substance to produce irritation or damage to the eye.
Methodology:
Test Animal: Healthy, young adult albino rabbit.

Procedure: A single dose of 0.1 mL of the liquid test substance or 0.1 g of the solid test
substance is instilled into the conjunctival sac of one eye of the animal. The other eye
remains untreated and serves as a control.

Observation: The eyes are examined for corneal opacity, iris lesions, and conjunctival
redness and swelling at 1, 24, 48, and 72 hours after application.

Scoring: The ocular reactions are scored at each observation point according to a
standardized scale to determine the overall irritation score.

First Aid Measures

e Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing. If you feel unwell, seek medical advice.
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» Skin Contact: Take off immediately all contaminated clothing. Gently wash with plenty of
soap and water. If skin irritation or a rash occurs, get medical advice/attention.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.

 Ingestion: If you feel unwell, get medical advice/attention. Rinse mouth.

Handling and Storage

« Handling: Avoid contact with skin, eyes, and clothing. Wash hands and face thoroughly after
handling. Use in a well-ventilated area. A local exhaust system is recommended if dust or
aerosol will be generated.

o Storage: Keep the container tightly closed. Store in a refrigerator.

Personal Protective Equipment (PPE)

o Respiratory Protection: Dust respirator. Follow local and national regulations.

» Hand Protection: Protective gloves.

o Eye Protection: Safety glasses. A face shield may be necessary depending on the situation.
o Skin and Body Protection: Appropriate protective clothing to prevent skin exposure.

Accidental Release Measures

e Personal Precautions: Use personal protective equipment. Keep people away from and
upwind of the spill/leak.

e Environmental Precautions: Prevent the product from entering drains.

o Methods for Cleaning Up: For spills, sweep up the material and collect it into an airtight
container, taking care not to disperse dust.

Fire-Fighting Measures
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¢ Suitable Extinguishing Media: Dry chemical, foam, water spray, carbon dioxide.

» Precautions for Fire-fighters: Fire-extinguishing work should be done from the windward
side. Uninvolved persons should evacuate to a safe place. When extinguishing a fire, be
sure to wear personal protective equipment.

Diagrams
Logical Workflow for Handling 1,4-Dioxan-2-one
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Caption: First aid response workflow for exposure to 1,4-Dioxan-2-one.

Experimental Workflow for Dermal Irritation Assessment
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Caption: Generalized workflow for an in-vivo dermal irritation test.

Conclusion

1,4-Dioxan-2-one is a chemical that requires careful handling due to its classification as a skin
and eye irritant. While the monomer is a building block for the biocompatible polymer
polydioxanone, the toxicological data for 1,4-Dioxan-2-one itself is sparse. Researchers and
drug development professionals should adhere to strict safety protocols, including the use of
appropriate personal protective equipment, to minimize exposure. Further toxicological studies
are warranted to fully characterize the health and safety profile of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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